Cas no 171369-52-1 (4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI))

4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI) structure
171369-52-1 structure
Product name:4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI)
CAS No:171369-52-1
MF:C7H9NO3
MW:155.151262044907
CID:1020880
PubChem ID:18428306

4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI)
    • 3-hydroxy-2-(hydroxymethyl)-1-methylpyridin-4-one
    • UNII-2FF8DPG57Y
    • SCHEMBL6995058
    • DB-272015
    • 171369-52-1
    • 4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl-
    • CHEMBL143479
    • 2FF8DPG57Y
    • Deferiprone metabolite M1a (2-hydroxymethyl metabolite)
    • 3-Hydroxy-2-(hydroxymethyl)-1-methyl-4(1H)-pyridinone
    • Inchi: InChI=1S/C7H9NO3/c1-8-3-2-6(10)7(11)5(8)4-9/h2-3,9,11H,4H2,1H3
    • InChI Key: USQKJVRETHWJNS-UHFFFAOYSA-N
    • SMILES: CN1C=CC(=O)C(=C1CO)O

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • PSA: 60.77

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